Cas no 903262-56-6 (4-chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide)

• Product Name: 4-chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide
• CAS No: 903262-56-6
• MF: C₂₂H₁₅ClN₄O₄
• MW: 434.83190369606
• CID: 6586475
• PubChem ID: 43988493
• Update Time: 2025-10-15

4-chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide
• 4-chloro-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-3-nitrobenzamide
• 903262-56-6
• F2638-0070
• AKOS002065095
• 4-chloro-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-3-nitrobenzamide
• 4-chloro-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-3-nitrobenzamide
• Benzamide, 4-chloro-N-[4-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-3-nitro-

• Inchi： 1S/C22H15ClN4O4/c1-13-24-19-5-3-2-4-17(19)22(29)26(13)16-9-7-15(8-10-16)25-21(28)14-6-11-18(23)20(12-14)27(30)31/h2-12H,1H3,(H,25,28)
• InChI Key： HHORFFOHDHFQPU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(=O)C3=C(N=C2C)C=CC=C3)C=C1)(=O)C1=CC=C(Cl)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 434.0781827g/mol
• Monoisotopic Mass: 434.0781827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 11.25±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide

4-Chloro-N-4-(2-Methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide (CAS No. 903262-56-6): An Overview

4-Chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide (CAS No. 903262-56-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of quinazoline and exhibits a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of 4-chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide is characterized by a central quinazoline ring system, which is a heterocyclic compound consisting of a benzene ring fused with a pyrimidine ring. The presence of the chloro and nitro substituents on the benzene rings, along with the methyl and oxo groups on the quinazoline ring, imparts specific chemical properties and biological activities to this compound.

Recent studies have highlighted the potential of 4-chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound possesses potent antitumor activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its antitumor properties, 4-chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-chloro-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide have also been studied in detail. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a potential drug candidate. The compound shows good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-chloro-N-4-(2-methyl-4-oxydohydroquinazolin--yl)phenyl--nitrobenzamide in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for further clinical investigations to explore its potential in treating various diseases.

The synthesis of 4-chloro-N--(methyl--oxodihydroquinazolin--yl)phenyl--nitrobenzamide involves several steps and requires careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of 2-aminoacetophenone with appropriate chlorinated and nitro-substituted benzoyl chlorides followed by cyclization to form the quinazoline ring. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

In conclusion, 4-chloro-N--(methyl--oxodihydroquinazolin--yl)phenyl--nitrobenzamide (CAS No. 903262-) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in modern medicinal chemistry.